Cas no 62242-96-0 (Benzoyl chloride, 2-amino-5-methyl-, hydrochloride)

Benzoyl chloride, 2-amino-5-methyl-, hydrochloride structure
62242-96-0 structure
Product Name:Benzoyl chloride, 2-amino-5-methyl-, hydrochloride
CAS No:62242-96-0
MF:C8H9Cl2NO
MW:206.069160223007
CID:452816
PubChem ID:21489142
Update Time:2025-04-19

Benzoyl chloride, 2-amino-5-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2-amino-5-methyl-, hydrochloride
    • 2-amino-5-methylbenzoyl chloride,hydrochloride
    • 62242-96-0
    • SCHEMBL11824699
    • 2-Amino-5-methylbenzoyl chloride--hydrogen chloride (1/1)
    • DTXSID60614723
    • Inchi: 1S/C8H8ClNO.ClH/c1-5-2-3-7(10)6(4-5)8(9)11;/h2-4H,10H2,1H3;1H
    • InChI Key: SAUYLCDCIYRYOP-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=CC=1N)=O.Cl

Computed Properties

  • Exact Mass: 205.00627
  • Monoisotopic Mass: 205.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

Benzoyl chloride, 2-amino-5-methyl-, hydrochloride Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd